4,6-Bis(methylthio)-1H-pyrazolo[3,4-d]pyrimidine

• IUPAC Name: 4,6-bis(methylsulfanyl)-1H-pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C7H8N4S2/c1-12-6-4-3-8-11-5(4)9-7(10-6)13-2/h3H,1-2H3,(H,8,9,10,11)
• InChI Key: PSGYPWNZPPVWPM-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=NC2=C1C=NN2)SC
• Molecular Formula: C7H8N4S2
• DSSTOX Substance ID: DTXSID90978628
• Molecular Weight: 212.3 g/mol
• CAS RN: 6288-89-7

Description

“4,6-Bis(methylthio)-1H-pyrazolo[3,4-d]pyrimidine” is a type of pyrimido[4,5-d]pyrimidine, which is a class of bicyclic [6 + 6] systems. These compounds have significant chemistry and biological applications, and have been applied on a large scale in the medical and pharmaceutical fields.

Synthesis Analysis

The synthesis of similar compounds involves various methods. For instance, 3-Cyano-4,6-bis(methylthio)pyrazolo[3,4-d]pyrimidine was synthesized by cyclization of 3,4-dicyano-5-aminopyrazole with CS2 in pyridine, followed by Dimroth rearrangement and methylation of the resulting 3-cyano-4,6-dimercaptopyrazolo[3,4-d]-pyrimidine with methyl iodide.

Molecular Structure Analysis

The molecular structure of “4,6-Bis(methylthio)-1H-pyrazolo[3,4-d]pyrimidine” and similar compounds can be analyzed using various spectroscopic techniques, such as 1H-NMR and 13C-NMR.

Chemical Reactions Analysis

The chemical reactions involving “4,6-Bis(methylthio)-1H-pyrazolo[3,4-d]pyrimidine” and similar compounds can be complex. For example, nucleophilic attack on pyrimidines using N-methylpiperazine has been shown to be highly regioselective, favoring the formation of C-4 substituted products.

Scientific Research Applications

Drug Development Inhibitors and Antitumor Agents

Pyrazolo[3,4-d]pyrimidine derivatives have been explored for their potential as inhibitors of various enzymes and as antitumor agents. .

Cancer Research CDK4/6 Inhibition

CDK4/6 inhibitors are drugs that target specific enzymes involved in the proliferation of cancer cells. .

Mechanism of Action

Target of Action

This compound belongs to the class of pyrimido[4,5-d]pyrimidines, which have been studied for their potential biological significance . .

Mode of Action

It is synthesized by cyclization of 3,4-dicyano-5-aminopyrazole with CS2 in pyridine, followed by a Dimroth rearrangement and methylation . The compound’s interaction with its targets and the resulting changes are subjects of ongoing research .

Biochemical Pathways

As a pyrimido[4,5-d]pyrimidine derivative, it may potentially influence various biological processes

Result of Action

Some pyrimido[4,5-d]pyrimidine derivatives have shown promising cytotoxic effects against various cancer cell lines , suggesting potential applications in cancer therapy. The specific effects of this compound require further investigation .

Action Environment

Factors such as pH, temperature, and presence of other molecules could potentially affect the compound’s activity

Safety and Hazards

While specific safety and hazard information for “4,6-Bis(methylthio)-1H-pyrazolo[3,4-d]pyrimidine” was not found, general safety measures for handling similar compounds include avoiding contact with skin and eyes, using personal protective equipment, and ensuring adequate ventilation.

Future Directions

The future directions for research on “4,6-Bis(methylthio)-1H-pyrazolo[3,4-d]pyrimidine” and similar compounds could involve further exploration of their synthesis methods, chemical reactions, and biological applications. This could help researchers in the fields of synthetic organic and medicinal chemistry to undertake and improve new approaches for the construction of new standard biological components.